![molecular formula C13H14FI B6275589 1-[2-(2-fluorophenyl)ethyl]-3-iodobicyclo[1.1.1]pentane CAS No. 2763750-21-4](/img/no-structure.png)
1-[2-(2-fluorophenyl)ethyl]-3-iodobicyclo[1.1.1]pentane
Overview
Description
1-(2-(2-Fluorophenyl)ethyl)-3-iodobicyclo[1.1.1]pentane, or 2-FEP for short, is a bicyclic organic compound with a unique chemical structure. It is composed of two rings of five atoms each, with a fluorine atom and an iodine atom on one ring and an ethyl group on the other. 2-FEP is of particular interest to scientists due to its potential applications in a variety of scientific fields, such as organic synthesis, medicinal chemistry, and biochemistry.
Mechanism of Action
The mechanism of action of 2-FEP is not yet fully understood. However, it is believed that the fluorine atom in 2-FEP is responsible for its reactivity. The fluorine atom is highly electronegative, which means that it can attract electrons from other molecules, resulting in an increased reactivity of the molecule. Additionally, the iodine atom in 2-FEP is also believed to be responsible for its reactivity, as it can act as a Lewis acid, meaning that it can donate electrons to other molecules, resulting in an increased reactivity of the molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-FEP have not yet been fully studied. However, it has been shown to have some anti-inflammatory properties, as well as some antioxidant and antifungal properties. Additionally, 2-FEP has been shown to have some cytotoxic effects in certain cell lines, suggesting that it may have potential applications in cancer therapy.
Advantages and Limitations for Lab Experiments
The advantages of using 2-FEP in laboratory experiments include its versatility, as it can be used in a variety of scientific fields, and its high yields, which can be achieved in a single step. Additionally, 2-FEP is relatively inexpensive and easy to obtain. The main limitation of using 2-FEP in laboratory experiments is its toxicity, as it can be harmful to humans if not handled properly.
Future Directions
The potential future applications of 2-FEP are numerous. For example, it could be used in the development of new drugs and therapies for a variety of diseases, such as cancer and inflammatory diseases. Additionally, 2-FEP could be used in the development of new materials, such as polymers and nanomaterials, for a variety of applications. Furthermore, 2-FEP could be used to study the structure and reactivity of proteins and other biological molecules, which could lead to a better understanding of how these molecules interact with each other. Finally, 2-FEP could be used to develop new catalysts for a variety of reactions, which could lead to more efficient and cost-effective methods for synthesizing a variety of compounds.
Synthesis Methods
2-FEP can be synthesized through a variety of methods, such as the Wittig reaction, the Horner-Wadsworth-Emmons reaction, and the Stille reaction. The most commonly used method, however, is the Wittig reaction. This involves the reaction of a phosphonium ylide with an aldehyde or ketone to form an alkene. The Wittig reaction is a versatile and efficient method for synthesizing 2-FEP, as it can be used to synthesize a variety of compounds in a single step with high yields.
Scientific Research Applications
2-FEP has a wide range of potential applications in scientific research. It has been used as a building block in organic synthesis, as a ligand in medicinal chemistry, and as a reagent in biochemistry. In organic synthesis, 2-FEP can be used to synthesize a variety of compounds, including heterocyclic compounds, such as pyrroles, furans, and thiophenes. In medicinal chemistry, 2-FEP can be used as a ligand to bind to metal ions, such as copper and zinc, to form complexes that can be used to study the structure and reactivity of the metal ions. In biochemistry, 2-FEP can be used as a reagent to study the structure and reactivity of proteins and other biological molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(2-fluorophenyl)ethyl]-3-iodobicyclo[1.1.1]pentane involves the reaction of 2-fluorophenylacetic acid with iodine and red phosphorus to form 2-iodo-2-fluoroethyl acetate. This intermediate is then reacted with bicyclo[1.1.1]pentane in the presence of a strong base to form the final product.", "Starting Materials": [ "2-fluorophenylacetic acid", "iodine", "red phosphorus", "bicyclo[1.1.1]pentane", "strong base" ], "Reaction": [ "Step 1: React 2-fluorophenylacetic acid with iodine and red phosphorus in acetic acid to form 2-iodo-2-fluoroethyl acetate.", "Step 2: React 2-iodo-2-fluoroethyl acetate with bicyclo[1.1.1]pentane in the presence of a strong base, such as sodium hydride or potassium tert-butoxide, to form 1-[2-(2-fluorophenyl)ethyl]-3-iodobicyclo[1.1.1]pentane." ] } | |
CAS RN |
2763750-21-4 |
Molecular Formula |
C13H14FI |
Molecular Weight |
316.2 |
Purity |
95 |
Origin of Product |
United States |
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